N-(2-(benzofuran-2-yl)-2-methoxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H20FN3O3/c1-26-18(12-17(25-26)14-7-9-16(23)10-8-14)22(27)24-13-21(28-2)20-11-15-5-3-4-6-19(15)29-20/h3-12,21H,13H2,1-2H3,(H,24,27)
• InChI Key: WSSAHNAQZQNYLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC(C3=CC4=CC=CC=C4O3)OC
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H20FN3O3 and its molecular weight is 393.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound has been synthesized through various techniques, including cyclocondensation reactions and one-pot condensation. These methods have been utilized to create derivatives integrated with quinoline, pyrazole, and benzofuran moieties, demonstrating the compound's versatility in synthetic chemistry (Idrees et al., 2020).

Antimicrobial Properties

• Antibacterial Activity : Some derivatives of this compound have been found to exhibit significant in vitro antibacterial activity against pathogens like S. aureus and E. coli. This indicates its potential as a candidate for developing new antibacterial agents (Idrees et al., 2019).

Anti-inflammatory Applications

• Potential in Anti-inflammatory Therapy : Derivatives of this compound have shown notable anti-inflammatory activity. This suggests its potential application in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Antitumor and Antiproliferative Activities

• Antitumor Activities : Novel derivatives of this compound have shown promise in antitumor activities, indicating its potential use in cancer research and therapy (El-Zahar et al., 2011).
• Antiproliferative Activities : Pyrazole-sulfonamide derivatives of the compound have exhibited significant in vitro antiproliferative activities against various cell lines, suggesting its utility in cancer research (Mert et al., 2014).

Miscellaneous Applications

• Radiotracer Development : The compound has been explored for its potential in developing PET radiotracers for studying specific receptors in the brain, indicating its applicability in neuroscientific research (Katoch-Rouse & Horti, 2003).
• Molecular Docking Studies : Molecular docking studies have been conducted with derivatives of this compound as thymidylate synthase inhibitors, suggesting its application in enzyme inhibition and drug development research (El-Zahar et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not known.